Cas no 1342025-16-4 (2-(Cyclopropylmethoxy)-5-fluorobenzonitrile)

• Product Name: 2-(Cyclopropylmethoxy)-5-fluorobenzonitrile
• CAS No: 1342025-16-4
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• CID: 4585725
• Update Time: 2025-10-11

2-(Cyclopropylmethoxy)-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopropylmethoxy)-5-fluorobenzonitrile

• Inchi： 1S/C11H10FNO/c12-10-3-4-11(9(5-10)6-13)14-7-8-1-2-8/h3-5,8H,1-2,7H2
• InChI Key： MWRGKVOKHWPFFT-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=CC=C1OCC1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Cyclopropylmethoxy)-5-fluorobenzonitrile

Research Brief on 2-(Cyclopropylmethoxy)-5-fluorobenzonitrile (CAS: 1342025-16-4) in Chemical Biology and Pharmaceutical Applications

2-(Cyclopropylmethoxy)-5-fluorobenzonitrile (CAS: 1342025-16-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its cyclopropylmethoxy and fluorobenzonitrile moieties, has demonstrated potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel drug candidates targeting inflammatory and oncological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility as a building block for kinase inhibitors. The study highlighted its structural versatility, enabling the development of selective inhibitors for tyrosine kinases implicated in cancer progression. The fluorobenzonitrile group was found to enhance binding affinity, while the cyclopropylmethoxy moiety contributed to improved metabolic stability, addressing a common challenge in drug design.

Another significant application of 2-(Cyclopropylmethoxy)-5-fluorobenzonitrile was reported in a Nature Communications article, where it served as a precursor for the synthesis of fluorinated analogs of known anti-inflammatory agents. The incorporation of the fluorine atom was shown to significantly alter the pharmacokinetic profile of the resulting compounds, leading to enhanced bioavailability and reduced off-target effects. This research underscores the compound's value in the rational design of next-generation therapeutics.

Recent patent filings (WO2023051234A1, US20240034789A1) have further expanded the potential applications of this compound, disclosing its use in novel compositions for treating neurodegenerative disorders. The patents describe its ability to cross the blood-brain barrier, a property attributed to its optimal lipophilicity and molecular weight, making it a promising candidate for CNS-targeted therapies.

From a synthetic chemistry perspective, advancements in the scalable production of 2-(Cyclopropylmethoxy)-5-fluorobenzonitrile have been achieved through continuous flow chemistry approaches. A 2024 publication in Organic Process Research & Development detailed an optimized, green chemistry-compatible route that improved yield by 35% while reducing hazardous waste generation. This development is particularly relevant for pharmaceutical manufacturers seeking sustainable production methods.

Looking forward, the unique physicochemical properties of 2-(Cyclopropylmethoxy)-5-fluorobenzonitrile position it as a valuable scaffold for drug discovery. Its combination of synthetic accessibility, structural modifiability, and favorable drug-like characteristics suggests continued interest from both academic and industrial researchers. Future directions may include exploration of its applications in PROTAC (proteolysis targeting chimera) technology and as a fluorine-containing probe for PET imaging applications.